Cas no 1306739-23-0 (1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate)

• Product Name: 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate
• CAS No: 1306739-23-0
• MF: C₇H₁₂Cl₂N₆O
• MW: 267.11577796936
• MDL: MFCD28024721
• CID: 5094290
• Update Time: 2026-03-02

1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate
• (3-pyrazin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;hydrate;dihydrochloride
• (3-(Pyrazin-2-yl)-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride hydrate
• {[3-(2-pyrazinyl)-1H-1,2,4-triazol-5-yl]methyl}amine dihydrochloride hydrate

• MDL： MFCD28024721
• Inchi： 1S/C7H8N6.2ClH.H2O/c8-3-6-11-7(13-12-6)5-4-9-1-2-10-5;;;/h1-2,4H,3,8H2,(H,11,12,13);2*1H;1H2
• InChI Key： HDNUINVKLHMKDD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O.N1C(CN)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 94.4

Additional information on 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate

1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine Dihydrochloride Hydrate (CAS No. 1306739-23-0): An Overview

1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate (CAS No. 1306739-23-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles and is characterized by its unique structural features, which include a pyrazine ring and a triazole moiety. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various research and development activities.

The chemical structure of 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate is composed of a central methanamine group attached to a triazole ring, which in turn is linked to a pyrazine ring. The presence of these heterocyclic rings imparts specific chemical and biological properties to the molecule. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. The compound's ability to cross the blood-brain barrier and interact with key receptors makes it a promising candidate for the development of novel therapeutic agents.

In addition to its neuroprotective properties, 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate has been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, which are key factors in the pathogenesis of inflammatory diseases. Furthermore, preliminary in vitro studies have shown that it can induce apoptosis in cancer cells, suggesting its potential as an anticancer agent.

The pharmacokinetic profile of 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Its distribution to various tissues is efficient, and it is metabolized primarily through hepatic pathways. The elimination half-life is moderate, which allows for once-daily dosing regimens in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate in treating various conditions. Early-phase trials have shown promising results with minimal adverse effects reported. The most common side effects observed include mild gastrointestinal discomfort and transient dizziness. These findings suggest that the compound has a favorable safety profile and warrants further investigation in larger clinical trials.

The potential applications of 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate extend beyond its therapeutic uses. It is also used as a reference standard in analytical chemistry for the quantification of related compounds in pharmaceutical formulations and biological samples. Its high purity and stability make it an ideal choice for these applications.

In conclusion, 1-[3-(2-Pyrazinyl)-1H-1,2,4-triazol-5-yl]methanamine dihydrochloride hydrate (CAS No. 1306739-23-0) is a versatile compound with significant potential in both research and clinical settings. Its unique chemical structure and pharmacological properties make it a valuable candidate for the development of novel therapeutic agents targeting neurological disorders, inflammatory diseases, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in medicinal chemistry.